2-(Vinyloxy)ethanamine
Overview
Description
Synthesis Analysis
2-(Vinyloxy)ethylamine and vinyl acetate react together in several different ways, depending on the reaction conditions . In the absence of heating and initiator acylation of the 2-(vinyloxy)ethylamine predominates . New monomers were prepared: N-acetyl-2-(vinyloxy)ethylamine and N-acetyl-2,2′-bisvinyloxydiethylamine .Molecular Structure Analysis
The molecular formula of 2-(Vinyloxy)ethanamine is C4H9NO . The average mass is 87.120 Da and the monoisotopic mass is 87.068413 Da .Chemical Reactions Analysis
2-(Vinyloxy)ethylamine and vinyl acetate react together in several different ways, depending on the reaction conditions . In the absence of heating and initiator acylation of the 2-(vinyloxy)ethylamine predominates .Physical And Chemical Properties Analysis
2-(Vinyloxy)ethanamine is a clear, colorless liquid with a pungent odor. The basicity of amines varies by molecule, and it largely depends on the availability of the lone pair of electrons from nitrogen .Scientific Research Applications
Synthesis and Transformations of Vinyl Ethers of Ethanolamines
2-(Vinyloxy)ethylamine and vinyl acetate react together in several different ways, depending on the reaction conditions . In the absence of heating and initiator, acylation of the 2-(vinyloxy)ethylamine predominates . This reaction has led to the preparation of new monomers: N-acetyl-2-(vinyloxy)ethylamine and N-acetyl-2,2’-bisvinyloxydiethylamine .
Dienophile Activities in Diene Condensation
A study was made of the dienophile activities of 2-(vinyloxy)ethylamine and its N,N-diethyl and N,N-dimethyl derivatives in diene condensation with cyclopentadiene . This study led to the preparation and characterization of mono- and diadducts . The presence of an amino group in an alkyl vinyl ether somewhat lowers the latter’s activity in reaction with cyclopentadiene .
Key Reagents in Organic Reactions
2-(Vinyloxy)ethanamine has found numerous applications as key reagents in organic reactions such as the Diels-Alder reaction and Claisen rearrangement . This is thanks to the remarkable reactivity of their electron-rich carbon-carbon double bond and the range of substituents that can bear .
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that ethanolamines, a class of compounds to which 2-(vinyloxy)ethanamine belongs, are widely distributed in biological tissues and are components of lecithin .
Mode of Action
It’s known that 2-(vinyloxy)ethanamine can react with vinyl acetate in several different ways, depending on the reaction conditions . In the absence of heating and initiator, acylation of the 2-(Vinyloxy)ethanamine predominates .
properties
IUPAC Name |
2-ethenoxyethanamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H9NO/c1-2-6-4-3-5/h2H,1,3-5H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CEYHHQSTMVVZQP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=COCCN |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H9NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
26568-78-5 |
Source
|
| Details | Compound: Ethanamine, 2-(ethenyloxy)-, homopolymer | |
| Record name | Ethanamine, 2-(ethenyloxy)-, homopolymer | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=26568-78-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
DSSTOX Substance ID |
DTXSID80985366 |
Source
|
| Record name | 2-(Ethenyloxy)ethan-1-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80985366 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
87.12 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Vinyloxy)ethanamine | |
CAS RN |
7336-29-0, 6680-12-2 |
Source
|
| Record name | 2-Aminoethyl vinyl ether | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=7336-29-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-(Ethenyloxy)ethan-1-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80985366 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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